Cas no 1805271-33-3 (4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol)
4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol
-
- Inchi: 1S/C7H7F3N2O/c8-5-4(2-13)12-1-3(6(5)11)7(9)10/h1,7,13H,2H2,(H2,11,12)
- InChI Key: CBLVAJPALCROBG-UHFFFAOYSA-N
- SMILES: FC1C(CO)=NC=C(C(F)F)C=1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 0
- Topological Polar Surface Area: 59.1
4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069322-1g |
4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol |
1805271-33-3 | 97% | 1g |
$1,475.10 | 2022-04-01 |
4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol
Introduction to 4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1805271-33-3)
4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1805271-33-3, represents a promising scaffold for the development of novel therapeutic agents. Its unique combination of amino, fluoro, and difluoromethyl substituents makes it a valuable intermediate in synthetic chemistry, particularly in the design of molecules targeting various disease pathways.
The increasing interest in fluorinated compounds stems from their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In particular, the presence of fluorine atoms can modulate the electronic and steric properties of molecules, leading to improved efficacy and reduced toxicity. The 4-amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol structure exemplifies this trend, as it integrates multiple fluorinated moieties into a pyridine core, which is a common motif in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Studies suggest that the 4-amino group and difluoromethyl substituent can serve as critical interaction points with biological targets, such as enzymes and receptors. The fluoropyridine scaffold itself is well-documented for its role in drug discovery, with numerous examples of successful clinical candidates featuring this core structure. For instance, recent publications have demonstrated the utility of fluorinated pyridines in antiviral and anticancer therapies, underscoring their therapeutic relevance.
The synthesis of 4-amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol presents an intriguing challenge due to the complexity of introducing multiple fluorinated groups in a controlled manner. Traditional synthetic routes often involve multi-step processes involving halogenation, reduction, and functional group transformations. However, recent methodologies have focused on greener and more efficient approaches, such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on sustainable chemistry.
In terms of biological activity, preliminary studies on derivatives of 4-amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol have shown promising results in various disease models. The amino group, for example, can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Meanwhile, the difluoromethyl moiety has been shown to improve metabolic stability by resisting oxidative degradation. These properties make it an attractive candidate for further exploration in drug development.
The role of computational tools in optimizing derivatives of this compound cannot be overstated. Molecular docking studies have been instrumental in identifying potential binding pockets and optimizing lead structures. By leveraging machine learning algorithms, researchers can predict the efficacy of different analogs with high accuracy, significantly reducing the time and cost associated with experimental screening. This integration of computational and experimental approaches exemplifies the modern paradigm shift toward data-driven drug discovery.
Furthermore, the environmental impact of fluorinated compounds has been a topic of increasing concern. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises questions about long-term ecological effects. To address this issue, researchers are exploring strategies to develop fluorinated drugs that balance efficacy with environmental responsibility. For instance, biodegradable fluorinated compounds or those designed to undergo controlled degradation are being investigated as alternatives.
The future directions for research on 4-amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol are multifaceted. One area of focus is expanding its utility as a building block for more complex molecules through further derivatization. By introducing additional functional groups or heterocycles into its structure, researchers aim to uncover new biological activities that could lead to breakthroughs in treating unmet medical needs.
Another exciting avenue is exploring the use of this compound in combination therapies. The synergistic effects of combining multiple drugs can often lead to improved outcomes compared to single-agent treatments. By pairing 4-amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol with other bioactive molecules, researchers may uncover novel therapeutic strategies that leverage its unique properties.
In conclusion,4-amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1805271-33-3) represents a compelling scaffold for pharmaceutical innovation. Its structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to evolve, this compound is poised to play a significant role in addressing some of the most pressing challenges in medicine today.
1805271-33-3 (4-Amino-5-(difluoromethyl)-3-fluoropyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)